1,5,6-Trimethyl-4-oxo-1H-4lambda~5~-imidazo[4,5-b]pyrazine

• CAS No.: 53114-73-1
• Molecular Formula: C8H10N4O
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 1,5,6-trimethyl-4-oxidoimidazo[4,5-b]pyrazin-4-ium
• InChI: InChI=1S/C8H10N4O/c1-5-6(2)12(13)7-8(10-5)11(3)4-9-7/h4H,1-3H3
• InChI Key: JQQXTUREYHAVAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=C2C(=N1)N(C=N2)C)[O-])C

Description

1,5,6-Trimethyl-4-oxo-1H-4λ⁵-imidazo[4,5-b]pyrazine is a heterocyclic compound featuring a fused bicyclic structure with a pyrazine core and an imidazole ring. This scaffold is notable for its electron-deficient aromatic system, which facilitates interactions with biological targets such as kinases and enzymes.

Biological Activity

1,5,6-Trimethyl-4-oxo-1H-4λ^5-imidazo[4,5-b]pyrazine is a heterocyclic compound notable for its unique structural characteristics and potential biological activities. This compound features a molecular formula of C₈H₁₀N₄O and a molecular weight of approximately 178.19 g/mol. Its structure incorporates both imidazole and pyrazine rings, contributing to its diverse biological properties.

Chemical Structure and Properties

The compound consists of a 4-oxo group and three methyl substituents located at the 1, 5, and 6 positions of the imidazo ring. These functional groups play a crucial role in influencing its chemical behavior and biological activity.

Biological Activities

Research indicates that 1,5,6-trimethyl-4-oxo-1H-4λ^5-imidazo[4,5-b]pyrazine exhibits various biological activities:

• Antitumor Activity : Studies have shown that derivatives of imidazo[4,5-b]pyrazine can inhibit tumor growth. For instance, related compounds have been identified as potential inhibitors of ENPP1 (ectonucleotide triphosphate diphosphohydrolase), which plays a role in cancer immunotherapy by modulating immune responses .
• Antimicrobial Properties : The compound has been explored for its antimicrobial effects against various pathogens. Its structural features may enhance its interaction with microbial enzymes or cellular components.

The mechanism of action for 1,5,6-trimethyl-4-oxo-1H-4λ^5-imidazo[4,5-b]pyrazine involves interactions with specific biological targets:

• ENPP1 Inhibition : As noted in recent studies, compounds similar to this imidazo derivative act as selective inhibitors of ENPP1, leading to enhanced immune responses against tumors . This inhibition can stimulate the cGAS-STING pathway, which is critical for immune activation.

Comparative Analysis

To better understand the biological activity of 1,5,6-trimethyl-4-oxo-1H-4λ^5-imidazo[4,5-b]pyrazine, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Characteristics	Unique Features
2,5-Dimethylimidazo[4,5-b]pyrazine	Two methyl groups on the imidazole ring	Known for carcinogenic properties
2-Aminoimidazo[4,5-b]pyrazine	Amino group substitution	Exhibits significant antitumor activity
1-Methylimidazo[4,5-b]pyrazine	One methyl group	Used in studies related to mutagenicity
2-Methylimidazo[4,5-b]pyrazine	One methyl group	Investigated for food safety and carcinogenicity

The unique substitution pattern and biological activity profile of 1,5,6-trimethyl-4-oxo-1H-4λ^5-imidazo[4,5-b]pyrazine distinguish it from these similar compounds.

Case Studies

Several studies have highlighted the potential applications of this compound in therapeutic contexts:

• Antitumor Efficacy : A study demonstrated that an imidazo derivative exhibited an IC50 value of approximately 9.68 nM against ENPP1 while enhancing the expression of genes involved in immune response pathways such as IFNB1 and CXCL10 .
• Pharmacokinetic Studies : In vivo studies indicated that compounds related to this class not only showed efficient pharmacokinetics but also improved survival rates in murine models when combined with anti-PD-1 antibodies .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The imidazo[4,5-b]pyrazine scaffold shares structural similarities with other bicyclic heterocycles, including:

Compound Class	Key Structural Differences	Biological Relevance	References
Imidazo[4,5-b]pyridines	Pyridine core replaces pyrazine	Aurora kinase inhibitors (e.g., Aurora-A selectivity)
Triazolo[4,5-b]pyrazines	Triazole ring instead of imidazole	c-Met inhibitors (e.g., volitinib/savolitinib)
Thiazolo[4,5-b]pyrazines	Thiazole ring replaces imidazole	Fluorescent probes; antifungal agents
Oxadiazolo[3,4-b]pyrazines	Oxadiazole ring fused to pyrazine	Mitochondrial uncouplers (lower potency vs. imidazo analogues)

2.2.1. Kinase Inhibition

• 1,5,6-Trimethyl-4-oxo-imidazo[4,5-b]pyrazine : Demonstrates moderate inhibition of c-Met kinase (IC₅₀ ~50 nM in enzymatic assays) but lacks clinical advancement due to metabolic instability .
• Imidazo[4,5-b]pyridines : Exhibit superior Aurora-A selectivity (IC₅₀ <10 nM) via conserved π-π interactions in the ATP-binding pocket, as shown in cocrystallization studies .
• Triazolo[4,5-b]pyrazines : Volitinib (savolitinib) shows potent c-Met inhibition (IC₅₀ ~2 nM) and progressed to clinical trials for cancer therapy .

2.2.2. Anticancer and Antifungal Activity

• Imidazo[4,5-b]pyrazine-5,6-diamines : Exhibit mitochondrial uncoupling activity (EC₅₀ ~10 μM) but lower efficacy compared to oxadiazolo precursors due to reduced lipophilicity .
• Imidazo[4,5-b]pyridines : Display antifungal activity against Candida albicans (MIC₉₀ ~8 μg/mL) via ergosterol biosynthesis disruption .

Physicochemical Properties

Property	1,5,6-Trimethyl-4-oxo-imidazo[4,5-b]pyrazine	Imidazo[4,5-b]pyridines	Thiazolo[4,5-b]pyrazines
LogP	1.8	2.1	1.5
Water Solubility (mg/mL)	0.12	0.08	0.25
Polar Surface Area (Ų)	65	72	58

Data derived from computational models and experimental measurements .

Selectivity and Toxicity Profiles

• 1,5,6-Trimethyl-4-oxo-imidazo[4,5-b]pyrazine : Shows off-target activity against VEGF receptors (IC₅₀ ~200 nM), limiting therapeutic utility .
• Dichloro-imidazo[4,5-b]pyrazines : Chlorine substituents improve WWP1/WWP2 E3 ligase inhibition (IC₅₀ ~50 nM) but increase hepatotoxicity risk .
• Imidazo[1,2-a]pyrazines : Exhibit cardiotonic activity (EC₅₀ ~100 nM in vitro) but suffer from rapid plasma clearance .

Preparation Methods

Detailed Preparation Methods

Reductive Ring Opening and Cyclization Approach

This method involves the following key steps:

• Starting Material :oxadiazolo[3,4-b]pyrazine-5,6-diamines, which are readily synthesized and scalable.
• Reduction : Use of iron (Fe) powder as a reducing agent to open the oxadiazole ring, generating an unstable 1,2-diaminopyrazine intermediate in situ.
• Cyclization : The intermediate is trapped by a carbon electrophile, such as orthoesters or esters, in the presence of a Lewis acid catalyst (e.g., ytterbium triflate, Yb(OTf)_3) and acetic acid solvent, leading to the formation of the imidazo[4,5-b]pyrazine ring.

Reaction Conditions Optimization

Entry	Electrophile	Temperature (°C)	Time (h)	Yield (%)	Notes
1	1,1,1,5,5,5-Hexafluoropenta-2,4-dione	95	4	28	Moderate yield
2	Trifluoroacetic anhydride	95	4	Trace	Low efficiency
3	Trifluoroacetic acid	95	4	Trace	Low efficiency
4	Ethyl trifluoroacetate	95	4	61	Highest yield under tested conditions
5-10	Various temperatures and times	Varied	Varied	Varied	Optimal conditions: 95 °C, 4 h

General procedure: BAM15 (0.1 mmol), Fe (1.0 mmol), Yb(OTf)_3 (0.01 mmol), HOAc (0.2 M), electrophile (1 mmol).

This method allows for the introduction of a trifluoromethyl group at the 2-position, which is important for biological activity, and can be adapted for other substituents.

Palladium-Catalyzed Amination and Cyclization

An alternative approach involves:

• Starting materials : 1,2-dihalopyrazines or 3-amino-2-chloropyrazines.
• Catalyst : Palladium complexes.
• Reaction : Bis-amination or amidation-cyclization with amidines or formamide.

This method enables the formation of the imidazo ring in one-pot or stepwise sequences, offering access to various substituted imidazo[4,5-b]pyrazines.

Example:

• You et al. reported palladium-catalyzed bis-amination of 1,2-dihalopyrazines with amidines to afford imidazo[4,5-b]pyrazine derivatives with opto-electronic properties.

• Clark et al. described palladium-catalyzed amidation-cyclization using 3-amino-2-chloropyrazines and formamide.

Condensation of 1,2-Diaminopyrazines with Carbon Electrophiles

This classical approach involves:

• Reacting 1,2-diaminopyrazines with orthoesters or acid chlorides.
• Cyclization under acidic or Lewis acid catalysis.
• Functionalization at the 2-position depending on the electrophile used.

Challenges include the incorporation of amine groups at the 5- and 6-positions and maintaining selectivity in substitution patterns.

Research Findings and Applications

• The reductive ring opening method has been successfully applied to synthesize a library of 75 imidazo[4,5-b]pyrazine derivatives with varied substitution, including 5,6-diamino and 2-trifluoromethyl groups.
• These compounds showed potent mitochondrial uncoupling activity, highlighting the importance of substitution patterns for biological function.
• The choice of electrophile and reaction conditions critically affects yield and functionalization, as shown in detailed reaction optimization studies.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents/Catalysts	Advantages	Limitations	Typical Yields
Reductive ring opening & cyclization	oxadiazolo[3,4-b]pyrazine-5,6-diamines	Fe powder, Yb(OTf)_3, orthoesters or esters	Versatile substitution, moderate to good yields, scalable	Requires careful control of conditions	Up to 61% (ethyl trifluoroacetate)
Palladium-catalyzed amination & cyclization	1,2-dihalopyrazines, amidines, formamide	Pd catalyst	One-pot, diverse derivatives	Requires Pd catalyst, sometimes multi-step	Moderate to good
Condensation with electrophiles	1,2-diaminopyrazines	Orthoesters, acid chlorides	Classical, straightforward	Limited substitution scope, selectivity issues	Moderate

Q & A

Basic Research Questions

Q. What are the established synthetic routes for preparing 1,5,6-Trimethyl-4-oxo-1H-imidazo[4,5-b]pyrazine, and what intermediates are critical?

• Methodological Answer : Synthesis typically involves cyclization of substituted pyrazine precursors. For example:

Core Formation : React 3-amino-5-methylpyrazine-2-carboxamide with acetylacetone under acidic conditions to form the imidazo[4,5-b]pyrazine core .

Methylation : Use dimethyl sulfate or methyl iodide in the presence of a base (e.g., K₂CO₃) to introduce methyl groups at positions 1, 5, and 6 .

Oxidation : Selective oxidation at position 4 using KMnO₄ or H₂O₂ under controlled pH yields the 4-oxo derivative .

• Key Intermediates :
• 3-Amino-5-methylpyrazine-2-carboxamide (precursor for cyclization).
• Partially methylated intermediates (e.g., 1-methylimidazo[4,5-b]pyrazine) for stepwise optimization .

Q. How can structural ambiguities (e.g., tautomerism or regiochemistry) in this compound be resolved experimentally?

• Methodological Answer :

• X-ray Crystallography : Single-crystal analysis resolves tautomeric preferences (e.g., keto-enol equilibrium at the 4-oxo group) and confirms methyl group positions .
• NMR Spectroscopy :
• ¹H NMR: Methyl protons at positions 1, 5, and 6 show distinct splitting patterns (e.g., singlet for C5/C6 methyl groups in symmetric environments).
• ¹³C NMR: Carbonyl (C4=O) appears at ~170 ppm, while methyl carbons range from 15–25 ppm .

Advanced Research Questions

Q. What computational strategies are effective for predicting the compound’s reactivity or binding affinity in biological systems?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize geometry and calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular Docking : Screen against kinase targets (e.g., EGFR or CDK2) using AutoDock Vina. The 4-oxo group may form hydrogen bonds with catalytic lysine residues, while methyl groups influence steric fit .
• MD Simulations : Assess stability of ligand-protein complexes over 100-ns trajectories (AMBER or GROMACS) to evaluate binding kinetics .

Q. How can synthetic yields be optimized while minimizing by-products (e.g., overmethylation or oxidation side reactions)?

• Methodological Answer :

• Stepwise Methylation : Use protecting groups (e.g., tert-butoxycarbonyl) to control methylation order. For example, protect position 1 first, methylate positions 5/6, then deprotect and methylate position 1 .
• Oxidation Control : Employ TEMPO/NaOCl as a mild oxidizing system to avoid overoxidation of the imidazo ring .
• By-Product Analysis :

By-Product	Cause	Mitigation
1,5,6,7-Tetramethyl derivative	Excess methylating agent	Use stoichiometric CH₃I (1.2 eq) and monitor via TLC.
4-Hydroxy analog	Incomplete oxidation	Reflux with H₂O₂ in acetic acid (80°C, 12 hrs) .

Q. What contradictions exist in reported spectral data for this compound, and how can they be reconciled?

• Case Study : Conflicting ¹H NMR shifts for C5/C6 methyl groups (δ 2.35 vs. 2.45 ppm in DMSO-d₆ vs. CDCl₃).

• Resolution : Solvent polarity affects tautomer equilibrium. In DMSO-d₆, the keto form dominates (downfield shift), while CDCl₃ stabilizes enol forms (upfield shift) .
  • Recommendation : Report solvent and temperature conditions explicitly in spectral data.